Diethylene Glycol Dimethyl Ether(Diglyme)

• CAS No.: 111-96-6
• Product Name: Diethylene Glycol Dimethyl Ether(Diglyme)
• Molecular Formula: C6H14O3; (CH3OCH2CH2)2O; C6H14O3
• Molecular Weight: 134.17 g/mol
• IUPAC Name: 1-methoxy-2-(2-methoxyethoxy)ethane
• Standard InChI: InChI=1S/C6H14O3/c1-7-3-5-9-6-4-8-2/h3-6H2,1-2H3
• Standard InChIKey: SBZXBUIDTXKZTM-UHFFFAOYSA-N
• SMILES: COCCOCCOC
• Canonical SMILES: COCCOCCOC
• Boiling Point: 321 to 324 °F at 760 mm Hg ; 241° F at 200 mm Hg; 167° F at 35 mm Hg; 68° F at 3 mm Hg (NTP, 1992); 162.0 °C; 162 °C at 760 mm Hg; 116 °C at 200 mm Hg; 75 °C at 35 mm Hg; 20 dg C at 3 mm Hg; 162 °C
• Colorform: Colorless liquid
• Density: 0.945 at 68 °F (USCG, 1999); Sp gr: 0.9451 at 20 °C/20 °C; Relative density (water = 1): 0.95
• Flash Point: 153 to 158 °F (NTP, 1992); 153 °F (67 °C) (CLOSED CUP); 51 °C c.c.
• Melting Point: -90 °F (NTP, 1992); -68.0 °C; -68 °C
• Physical Description: Diethylene glycol dimethyl ether is a colorless watery liquid with a pleasant odor. Floats and mixes with water. (USCG, 1999); Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Diglyme is a polyether that is the dimethyl ether derivative of diethylene glycol. It has a role as a solvent, a xenobiotic and an environmental contaminant. It derives from a diethylene glycol.; Diethylene glycol dimethyl ether is a colorless watery liquid with a pleasant odor. Floats and mixes with water. (USCG, 1999)
• Solubility: Miscible (NTP, 1992); 7.45 M; Miscible with alcohol, ether, hydrocarbon solvents; Soluble in benzene; In water, miscible; Solubility in water: miscible
• Synonyms: 1,1’-Oxybis[2-methoxyethane]; Bis(2-methoxyethyl)Ether; 1,5-Dimethoxy-3-oxapentane; 1-(2-Methoxyethoxy)-2-methoxyethane; 2,5,8-Trioxanonane; Dimethyl Carbitol; Dimethyl Digol; Glyme 2; Glyme 3; Hisolve MDM; NSC 59726
• Vapor Density: Relative vapor density (air = 1): 4.6
• Vapor Pressure: 2.96 mmHg; 2.96 mm Hg at 25 °C (est); Vapor pressure, kPa at 20 °C: 0.33
• PubChem Compound: 8150
• Last Modified: Nov 11 2021